Cas no 2171153-33-4 ((2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methoxybutanoic acid
• CAS No: 2171153-33-4
• MF: C₂₃H₂₄F₂N₂O₆
• MW: 462.443273544312
• CID: 6195689
• PubChem ID: 165570100
• Update Time: 2025-05-30

(2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methoxybutanoic acid
• EN300-1567185
• 2171153-33-4
• (2S,3R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-3-methoxybutanoic acid

• Inchi： 1S/C23H24F2N2O6/c1-13(32-2)19(20(28)29)27-21(30)23(24,25)12-26-22(31)33-11-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)/t13-,19+/m1/s1
• InChI Key： OVZKXRAHKSUBCL-YJYMSZOUSA-N
• SMILES： FC(C(N[C@H](C(=O)O)[C@@H](C)OC)=O)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 462.16024281g/mol
• Monoisotopic Mass: 462.16024281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-3-methoxybutanoic acid

Compound CAS No. 2171153-33-4: (2S,3R)-2-(N-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-propanamido-3-methoxybutanoic Acid

The compound with CAS No. 2171153-33-4, named (2S,3R)-2-(N-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoro-propanamido-3-methoxybutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its complex stereochemistry and functional groups, which make it a valuable tool in drug discovery and development.

The (9H-fluoren-9-yl)methoxycarbonyl group is a well-known protecting group in peptide synthesis, often used to protect amino groups during the synthesis of complex molecules. The presence of this group in the compound indicates its role as an intermediate in peptide synthesis or as a component in more elaborate molecular architectures. The difluoro substitution on the propanamide moiety adds to the molecule's complexity and potential reactivity, making it a candidate for various chemical transformations.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of similar molecules as inhibitors of specific enzymes involved in metabolic pathways. The methoxybutanoic acid moiety in this compound suggests potential bioavailability and stability in physiological conditions, which are critical factors for drug candidates.

The stereochemistry of the compound, specifically the (2S,3R) configuration, plays a crucial role in its biological activity. Stereoisomers often exhibit different pharmacokinetic profiles and efficacy due to their interaction with biological targets. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to determine and confirm the stereochemistry of this compound, ensuring its purity and consistency for further studies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and stereoselective fluorination. The use of protecting groups like the fluorenylmethoxycarbonyl (Fmoc) group ensures precise control over the reaction pathways and minimizes side reactions. Recent advancements in catalytic asymmetric fluorination have also opened new avenues for synthesizing enantiomerically pure derivatives of this compound.

From an applications perspective, this compound has shown promise in preclinical studies targeting various diseases. For example, its ability to modulate specific signaling pathways makes it a potential candidate for anti-cancer therapies. Additionally, its structural features suggest applications in other therapeutic areas such as inflammation and neurodegenerative diseases.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and scalability. Furthermore, efforts are being made to explore its pharmacokinetic properties in vivo using animal models. These studies will provide critical insights into its suitability as a drug candidate and guide future development strategies.

In conclusion, CAS No. 2171153-33-4 represents a cutting-edge molecule with significant potential in drug discovery and organic synthesis. Its unique structure, stereochemistry, and functional groups make it a valuable asset for researchers aiming to develop innovative therapeutic agents.